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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455

Introduction

2-Anilinoethanol, also known as N-phenylethanolamine, is a versatile intermediate in the
synthesis of dyes, pharmaceuticals, and other organic compounds.[1][2] As a liquid at room
temperature with a melting point of -30°C, the primary and most direct method for its
purification is vacuum distillation.[1][3] However, for instances requiring the removal of
impurities with similar boiling points or when distillation equipment is not ideal, an alternative
method involving the formation of a solid derivative followed by recrystallization can be
employed. This application note details protocols for both vacuum distillation of 2-
anilinoethanol and the preparation and subsequent recrystallization of its hydrochloride salt.

Physicochemical Properties of 2-Anilinoethanol

A summary of the key physical and chemical properties of 2-anilinoethanol is provided below.
This data is essential for understanding its behavior during purification procedures.
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Property Value Reference
CAS Number 122-98-5 [3]
Molecular Formula CsH11NO [41[5]
Molecular Weight 137.18 g/mol [31[4]
Appearance Colorless to pale yellow liquid [2][6]
Melting Point -30 °C [1][3][5]
Boiling Point 284-286 °C (at 760 mmHgQ) [3]
150-152 °C (at 10 mmHg) [1]
Density 1.094 - 1.1 g/cm?3 (at 20-25 °C)  [1][3]
Water Solubility 53 g/L (at 20 °C) [5]
Solubility Soluble in ethanol, ether, 2]
chloroform

Purification Strategy
Two primary pathways for the purification of 2-anilinoethanol are presented:

o Vacuum Distillation: This is the most straightforward method for purifying liquid 2-
anilinoethanol, separating it from non-volatile impurities and those with significantly different
boiling points.[7]

e Recrystallization of a Solid Derivative: This method is useful for achieving high purity. 2-
Anilinoethanol is converted to its solid hydrochloride salt, which can then be purified by
recrystallization.[8] The purified salt can be neutralized to regenerate the pure liquid amine if
desired.

The choice of method depends on the nature of the impurities, the required purity level, and the
available equipment.

Experimental Protocols
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Protocol 1: Purification of 2-Anilinoethanol by Vacuum Distillation
This protocol describes the purification of liquid 2-anilinoethanol from non-volatile impurities.
Materials:

e Crude 2-anilinoethanol

» Boiling chips or magnetic stir bar

e Round-bottom flask

o Short-path distillation head with condenser and vacuum adapter
» Receiving flask(s)

e Thermometer

e Heating mantle

e Vacuum pump with trap and pressure gauge

Procedure:

o Assemble the vacuum distillation apparatus. Ensure all glassware is dry and joints are
properly sealed with vacuum grease.

e Charge the round-bottom flask with crude 2-anilinoethanol and add a few boiling chips or a
magnetic stir bar. Do not fill the flask more than two-thirds full.

e Connect the apparatus to the vacuum pump via a cold trap.
e Begin circulating cooling water through the condenser.
e Slowly and carefully apply the vacuum, reducing the pressure to approximately 10 mmHg.

e Once the pressure is stable, begin gently heating the distillation flask using the heating
mantle.
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» Observe the distillation. A forerun containing volatile impurities may distill first. It is advisable
to collect this in a separate receiving flask.

e As the temperature approaches the boiling point of 2-anilinoethanol at the applied pressure
(approx. 150-152 °C at 10 mmHg), change to a clean receiving flask to collect the main
fraction.[1]

o Collect the fraction that distills at a constant temperature. This is the purified 2-
anilinoethanol.

e Once the majority of the product has distilled, or if the temperature begins to rise
significantly, stop the distillation by removing the heat source.

» Allow the apparatus to cool completely before slowly and carefully releasing the vacuum.

o Disassemble the apparatus and transfer the purified product to a clean, labeled storage
container.

Protocol 2: Preparation of 2-Anilinoethanol Hydrochloride

This protocol details the conversion of liquid 2-anilinoethanol to its solid hydrochloride salt.
Materials:

 Purified or crude 2-anilinoethanol

e Anhydrous diethyl ether or isopropanol

o Concentrated hydrochloric acid or hydrogen chloride gas

o Erlenmeyer flask

* Ice bath

e Glass pipette or gas dispersion tube

e Magnetic stirrer and stir bar
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Procedure:

e Dissolve the 2-anilinoethanol in a minimal amount of anhydrous diethyl ether in an
Erlenmeyer flask.

e Cool the solution in an ice bath while stirring.

» Slowly add a concentrated solution of hydrochloric acid dropwise, or bubble hydrogen
chloride gas through the solution.

o A white precipitate of 2-anilinoethanol hydrochloride will form. Continue adding HCI until no
further precipitation is observed.

o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any
excess acid or unreacted starting material.

» Dry the solid product, preferably in a vacuum desiccator, to yield crude 2-anilinoethanol
hydrochloride.

Protocol 3: Recrystallization of 2-Anilinoethanol Hydrochloride

This protocol describes the purification of the solid hydrochloride salt.

Materials:

o Crude 2-anilinoethanol hydrochloride

o Recrystallization solvent (e.g., ethanol, isopropanol, or an ethanol/diethyl ether mixture)
o Erlenmeyer flask

e Hot plate

e Buchner funnel and filter flask

 Filter paper
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Solvent Selection for Recrystallization

The ideal solvent for recrystallization should dissolve the solute well at high temperatures but

poorly at low temperatures. For amine hydrochlorides, polar protic solvents or mixed solvent

systems are often effective.

Solvent System

Rationale

Ethanol or Isopropanol

The hydrochloride salt is expected to be soluble

in hot alcohol and less soluble upon cooling.

Ethanol / Diethyl Ether

A mixed solvent system can be used. The salt is
dissolved in a minimum of hot ethanol (the
"good" solvent), and diethyl ether (the "bad"
solvent) is added dropwise until the solution
becomes cloudy (the saturation point). The
solution is then reheated to clarify and allowed

to cool slowly.[9]

Procedure:

e Place the crude 2-anilinoethanol hydrochloride in an Erlenmeyer flask.

e Add a small amount of the chosen recrystallization solvent (e.g., ethanol).

o Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. Add

the minimum amount of hot solvent necessary to achieve complete dissolution.[10]

e If using a mixed solvent system, dissolve the solid in a minimal amount of hot ethanol and

then add diethyl ether dropwise until a persistent cloudiness is observed. Reheat gently until

the solution becomes clear again.

« If the solution is colored, it may be necessary to perform a hot filtration after adding a small

amount of activated charcoal.

o Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

Slow cooling promotes the formation of larger, purer crystals.[9]
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e Once the flask has reached room temperature, place it in an ice bath to maximize crystal
formation.

o Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small portion of the ice-cold recrystallization solvent to remove any
residual impurities.

e Dry the purified crystals thoroughly under vacuum to remove all traces of solvent.

o Determine the melting point of the purified product to assess its purity.

Visualized Workflow for Purification
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Purification Pathways for 2-Anilinoethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

